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Compound of Interest

Compound Name: 3-Methylimidazolidine-2,4-dione

CAS No.: 6843-45-4

Cat. No.: B1295386

Get Quote

The 3-methylhydantoin scaffold is a privileged structure in medicinal chemistry, serving as the

foundation for a diverse array of therapeutic agents. Structure-activity relationship (SAR)

studies of this versatile core have led to the development of potent modulators for various

biological targets, including the androgen receptor and numerous cancer-related proteins. This

guide provides a comparative analysis of 3-methylhydantoin derivatives, focusing on their

application as androgen receptor antagonists and anticancer agents, supported by

experimental data and detailed protocols.

Comparative Biological Activity of 3-
Methylhydantoin Derivatives
The potency and selectivity of 3-methylhydantoin derivatives are highly dependent on the

nature and position of substituents on the hydantoin ring. The following tables summarize the in

vitro activities of representative compounds against the androgen receptor and selected cancer

cell lines.
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Compound
Target/Cell
Line

Assay IC50 (nM) Reference

Androgen

Receptor

Antagonists

Bicalutamide

LNCaP

(Hormone-

Sensitive)

PSA Expression ~1000 [1]

Compound 91

(RD162)

LNCaP/AR

(Castration-

Resistant)

PSA Expression 122 [1]

Compound 92

(MDV3100/Enzal

utamide)

LNCaP/AR

(Castration-

Resistant)

PSA Expression
More active than

91
[1]

Anticancer

Agents

Compound 2
HepG2 (Liver

Cancer)
Cytotoxicity 3370 [2]

Compound 4
HepG2 (Liver

Cancer)
Cytotoxicity

Significant

Activity
[2]

Compound 37
A549 (Lung

Cancer)
MTT Assay

>100,000 (55.1%

inhibition at 100

µM)

[3]

Compound 37
MCF-7 (Breast

Cancer)
MTT Assay

>100,000

(Inhibition

between 64-74%

at 100 µM)

[3]

Experimental Protocols
A clear understanding of the experimental methodologies is crucial for interpreting and

comparing the biological data.
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Androgen Receptor Antagonist Assays
Cell Culture: LNCaP (hormone-sensitive) and LNCaP/AR (engineered to overexpress the

androgen receptor to mimic castration-resistant prostate cancer) cells are cultured in

appropriate media supplemented with fetal bovine serum (FBS) or charcoal-stripped serum to

mimic androgen-depleted conditions.[1]

Prostate-Specific Antigen (PSA) Expression Assay:

Cells are seeded in multi-well plates and allowed to attach.

The cells are then treated with varying concentrations of the test compounds in the presence

of a synthetic androgen (e.g., R1881) to stimulate androgen receptor activity.

After an incubation period, the level of PSA secreted into the culture medium is quantified

using an enzyme-linked immunosorbent assay (ELISA).

IC50 values are calculated as the concentration of the compound that inhibits PSA

expression by 50% compared to the vehicle control.[1]

Luciferase Reporter Assay:

Cells are transiently transfected with a plasmid containing a luciferase reporter gene under

the control of an androgen-responsive promoter (e.g., ARR2PB-Luc).[1]

Transfected cells are treated with test compounds and a synthetic androgen.

Following incubation, the cells are lysed, and luciferase activity is measured using a

luminometer.

The inhibition of luciferase activity is used to determine the antagonist potency of the

compounds.[1]

Anticancer Activity Assays
MTT Assay for Cell Viability:
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Cancer cell lines (e.g., A549, MCF-7) are seeded in 96-well plates and incubated to allow for

cell attachment.[3]

The cells are then exposed to various concentrations of the synthesized hydantoin

derivatives for a specified period (e.g., 48 hours).

After treatment, the culture medium is replaced with a solution containing 3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT).

Viable cells with active mitochondrial reductases convert the yellow MTT to a purple

formazan product.

The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

The absorbance of the resulting solution is measured at a specific wavelength (e.g., 570 nm)

using a microplate reader.

The percentage of cell viability is calculated relative to untreated control cells, and the IC50

value is determined.[3]

Cytotoxicity Assay against HepG2 Cells:

HepG2 cells are cultured in appropriate media and seeded in multi-well plates.[2]

The cells are treated with different concentrations of the test compounds.

After the incubation period, cell viability is assessed using a suitable method, such as the

MTT assay or by direct cell counting.

IC50 values are determined as the concentration of the compound that causes a 50%

reduction in cell viability.[2]

Visualizing Molecular Interactions and Experimental
Design
The following diagrams illustrate the key concepts in the SAR of 3-methylhydantoin derivatives.
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Hydantoin Core

Key Substitutions

Biological Effect

3-Methylhydantoin

N1-Aryl Group
(e.g., Trifluoromethylbenzonitrile)Essential for high affinity binding

C5-Substituents
(e.g., Dimethyl, Cyclobutyl)

Influences potency and pharmacokinetics

Androgen Receptor
Antagonism

Click to download full resolution via product page

SAR of 3-Methylhydantoin Androgen Receptor Antagonists.
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Seed Cancer Cells in 96-well Plate

Add 3-Methylhydantoin Derivatives

Incubate for 48 hours

Add MTT Reagent

Incubate for 4 hours

Add Solubilizing Agent (e.g., DMSO)

Measure Absorbance at 570 nm
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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